1-(2-Chlorophenyl)-1H-imidazole-5-carboxylic acid

• IUPAC Name: 3-(2-chlorophenyl)imidazole-4-carboxylic acid
• InChI: InChI=1S/C10H7ClN2O2/c11-7-3-1-2-4-8(7)13-6-12-5-9(13)10(14)15/h1-6H,(H,14,15)
• InChI Key: VOPRHFSAKIIXGE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)N2C=NC=C2C(=O)O)Cl
• Molecular Formula: C10H7ClN2O2
• Molecular Weight: 222.63 g/mol
• CAS RN: 893615-79-7

Description

1-(2-Chlorophenyl)-1H-imidazole-5-carboxylic acid, commonly referred to as CPICA, is a heterocyclic compound with a wide range of applications in the fields of science and technology. This compound is used in a variety of scientific research applications, such as synthesis, reaction optimization, and biochemical and physiological studies. CPICA has been extensively studied due to its unique properties and potential for use in a variety of laboratory experiments.

Scientific Research Applications

Synthesis and Chemical Processes

• Imidazoles like 1-(2-Chlorophenyl)-1H-imidazole-5-carboxylic acid are integral in the high-temperature/high-pressure continuous flow synthesis of NS5A inhibitors, including daclatasvir, which is a key compound in hepatitis C treatment (Carneiro et al., 2015).
• They play a role in the development of metal-organic frameworks (MOFs) with potential applications in magnetism and luminescence. These frameworks show properties like ligand-based emission and metal-based magnetic behaviors (Wang et al., 2021).

Structural and Molecular Studies

• Imidazole derivatives contribute to the study of hydrogen-bonded supramolecular structures. They form complex molecular arrangements that can lead to the development of new materials with distinct physical properties (Costa et al., 2007).
• They are used in the synthesis of lanthanide(III)-organic frameworks, which have applications in fluorescence sensing for various chemicals, indicating their potential in analytical chemistry and sensor technology (Shi et al., 2015).

Quantum Chemical and Corrosion Studies

• These compounds are studied for their adsorption and corrosion inhibition properties, particularly in protecting metals like steel in acidic environments, highlighting their importance in industrial applications (Ouakki et al., 2019).

Host-Guest Chemistry

• Imidazole derivatives have been explored in host-guest chemistry, particularly in the formation of complexes with dicarboxylic and mineral acids. This research area has significant implications in the development of novel materials and pharmaceuticals (Nath & Baruah, 2012).

Organic Synthesis and Reactions

• Imidazole compounds are pivotal in the understanding of ambidentate properties and reactions, such as the direction of benzylation in asymmetric substituted imidazoles, which is crucial in synthetic organic chemistry (Ivanova et al., 2005).

Crystallography and Structural Analysis

• The structural analysis of these compounds, such as through X-ray diffraction studies, contributes to the broader understanding of molecular and crystal structures, which is fundamental in the development of new materials and drugs (Saberi et al., 2009).

Mechanism of Action

Target of Action

For instance, the compound MF1, which has a similar structure, shows affinity towards the γ-aminobutyric acid type-A (GABA A) receptor .

Mode of Action

Based on the similar compound mf1, it can be inferred that it might enhance the function of its target receptor . This enhancement could be through the benzodiazepine recognition site of the GABA A receptor .

Biochemical Pathways

Compounds with similar structures have been shown to affect various biological and pharmacological activities .

Pharmacokinetics

For instance, the compound Cenobamate has a bioavailability of ≥88%, is mainly metabolized via glucuronidation, and is primarily excreted via urine .

Result of Action

For instance, MF1 has shown anti-epileptic effects through the benzodiazepine recognition site of the GABA A receptor .

Action Environment

The compound’s properties such as log kow (kowwin v167 estimate) = 207, suggest that it might have certain environmental interactions .